Cas no 473706-06-8 (4-[4-(Trifluoromethyl)phenyl]oxane-4-carbonitrile)

• Product Name: 4-[4-(Trifluoromethyl)phenyl]oxane-4-carbonitrile
• CAS No: 473706-06-8
• MF: C₁₃H₁₂F₃NO
• MW: 255.23569393158
• CID: 2850374
• Update Time: 2023-08-09

4-[4-(Trifluoromethyl)phenyl]oxane-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-[4-(Trifluoromethyl)phenyl]oxane-4-carbonitrile
• 4-(4-(Trifluoromethyl)phenyl)tetrahydro-2H-pyran-4-carbonitrile
• Y6247
• 4-(4-Trifluoromethyl-phenyl)-tetrahydro-pyran-4-carbonitrile
• 4-(4-(trifluoromethyl)phenyl)-tetrahydro-2H-pyran-4-carbonitrile

• Inchi： 1S/C13H12F3NO/c14-13(15,16)11-3-1-10(2-4-11)12(9-17)5-7-18-8-6-12/h1-4H,5-8H2
• InChI Key： FFVULVBNSFTNFM-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1(C#N)CCOCC1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 330
• XLogP3: 2.7
• Topological Polar Surface Area: 33